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Compound of Interest

Compound Name: 3'-Allyl-4'-hydroxyacetophenone

Cat. No.: B073159 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This document provides immediate and essential safety and

logistical information for 3'-Allyl-4'-hydroxyacetophenone (CAS No. 1132-05-4), including

operational and disposal plans.

Chemical Identifier:

Name: 3'-Allyl-4'-hydroxyacetophenone

Synonyms: 4-Acetyl-2-allylphenol[1]

CAS Number: 1132-05-4[1]

Molecular Formula: C₁₁H₁₂O₂[1]

Molecular Weight: 176.21 g/mol [1]

Hazard Summary: 3'-Allyl-4'-hydroxyacetophenone is classified as a hazardous substance

that can cause serious eye damage, skin irritation, and respiratory tract irritation.[2] It is crucial

to handle this compound with appropriate personal protective equipment in a well-ventilated

area.

Personal Protective Equipment (PPE)
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The selection of appropriate PPE is critical to minimize exposure and ensure personal safety.

The following table summarizes the recommended PPE for handling 3'-Allyl-4'-
hydroxyacetophenone.
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PPE Category Item
Specification/Stand
ard

Rationale

Eye and Face

Protection

Safety Goggles/Face

Shield

ANSI Z87.1-

compliant, tight-

sealing safety

goggles. A face shield

should be worn in

addition to goggles

when there is a splash

hazard.

Protects against dust

particles and

splashes, preventing

serious eye damage.

Hand Protection
Chemical-resistant

gloves

Primary: Butyl rubber

or Viton®. Secondary:

Nitrile rubber (for

incidental splash

protection only).

Provides a barrier

against skin contact,

which can cause

irritation. Butyl rubber

and Viton® offer

superior resistance to

ketones and aromatic

compounds. Nitrile

gloves provide good

general resistance but

should be replaced

immediately after a

splash.

Respiratory Protection Air-purifying respirator

NIOSH-approved half-

mask or full-facepiece

respirator with organic

vapor cartridges and

N95, R95, or P95

particulate filters.

Protects against

inhalation of dust,

which can cause

respiratory tract

irritation. A full-

facepiece respirator

also provides eye and

face protection.

Protective Clothing Laboratory

Coat/Coveralls

Standard laboratory

coat. For larger

quantities or potential

for significant

Prevents

contamination of

personal clothing and

skin.
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exposure, chemically

resistant coveralls are

recommended.

Occupational Exposure Limit: While a specific Permissible Exposure Limit (PEL) or Threshold

Limit Value (TLV) has not been established by OSHA or ACGIH for 3'-Allyl-4'-
hydroxyacetophenone, a manufacturer has assigned it an Occupational Exposure Band

(OEB) rating.

Compound
Occupational Exposure
Band (OEB)

Limit

3'-Allyl-4'-

hydroxyacetophenone
E ≤ 0.01 mg/m³[2]

This indicates that the substance is considered to be of very high toxicity, and exposure should

be controlled to the lowest reasonably practicable level.

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the key steps for the safe handling of 3'-Allyl-4'-hydroxyacetophenone
from receipt to disposal.

1. Preparation and Engineering Controls:

Work in a designated area, such as a certified chemical fume hood, to ensure adequate

ventilation.

Ensure that an eyewash station and safety shower are readily accessible.

Before starting work, verify that all necessary PPE is available and in good condition.

Have spill control materials (e.g., absorbent pads, sand) readily available.

2. Handling the Compound:

Don the appropriate PPE as specified in the table above.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b073159?utm_src=pdf-body
https://www.benchchem.com/product/b073159?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/OR1772_msds.pdf
https://www.benchchem.com/product/b073159?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073159?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carefully weigh and transfer the solid compound, avoiding the generation of dust.

If creating a solution, add the solid to the solvent slowly to avoid splashing.

Keep containers of the compound tightly closed when not in use.[2]

3. Decontamination:

Wipe down work surfaces with a suitable solvent (e.g., ethanol) and then with soap and

water after completing work.

Decontaminate all equipment that has come into contact with the compound.

Remove and dispose of contaminated gloves properly.

Wash hands thoroughly with soap and water after handling the compound and before leaving

the laboratory.[2]

4. Spill Response:

Minor Spill:

Evacuate the immediate area.

Wearing appropriate PPE, cover the spill with an absorbent, inert material (e.g., sand,

vermiculite).

Carefully sweep up the absorbed material and place it in a sealed, labeled container for

hazardous waste disposal.

Clean the spill area with a suitable solvent, followed by soap and water.

Major Spill:

Evacuate the laboratory and alert others in the vicinity.

Contact your institution's emergency response team.

Do not attempt to clean up a major spill without proper training and equipment.
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Disposal Plan
Proper disposal of 3'-Allyl-4'-hydroxyacetophenone and any contaminated materials is

crucial to protect human health and the environment.

Waste Classification: While a specific EPA hazardous waste code is not listed for 3'-Allyl-4'-
hydroxyacetophenone, it should be treated as a hazardous waste due to its irritant properties.

It would likely fall under a generic waste code for toxic organic compounds. Consult your

institution's environmental health and safety (EHS) department for specific guidance on waste

classification.

Disposal Procedure:

Solid Waste:

Collect any unused 3'-Allyl-4'-hydroxyacetophenone in a clearly labeled, sealed

container.

Place contaminated materials such as gloves, absorbent pads, and weighing papers into a

separate, labeled hazardous waste container.

Liquid Waste:

Collect any solutions containing 3'-Allyl-4'-hydroxyacetophenone in a labeled, sealed,

and chemically compatible waste container.

Final Disposal:

All waste containing 3'-Allyl-4'-hydroxyacetophenone must be disposed of through a

licensed hazardous waste disposal facility, typically via incineration.[2]

Do not dispose of this chemical down the drain or in the regular trash.

Experimental Workflow and Safety Diagram
The following diagram illustrates the logical workflow for the safe handling and disposal of 3'-
Allyl-4'-hydroxyacetophenone.
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Safe Handling and Disposal of 3'-Allyl-4'-hydroxyacetophenone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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